Cas no 2758001-94-2 (2-Ethoxy-2-(oxan-4-yl)ethan-1-ol)

• Product Name: 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol
• CAS No: 2758001-94-2
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 6284167
• PubChem ID: 165765006
• Update Time: 2025-10-31

2-Ethoxy-2-(oxan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2758001-94-2
• 2-ethoxy-2-(oxan-4-yl)ethan-1-ol
• EN300-37313975
• 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

• Inchi： 1S/C9H18O3/c1-2-12-9(7-10)8-3-5-11-6-4-8/h8-10H,2-7H2,1H3
• InChI Key： GMGBJNQJECYZML-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(CO)OCC

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Research Brief on 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (CAS: 2758001-94-2): Recent Advances and Applications

2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (CAS: 2758001-94-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the ethoxy and oxan-4-yl moieties, make it a promising candidate for further investigation in various pharmacological contexts.

Recent studies have explored the synthetic pathways for 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol, highlighting its efficient production through multi-step organic reactions. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that improves yield and purity, addressing previous challenges in scalability. The study emphasized the compound's role as a versatile intermediate in the synthesis of more complex bioactive molecules, particularly in the development of antiviral and anti-inflammatory agents.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol exhibits moderate inhibitory effects on specific enzymatic targets associated with inflammatory pathways. A recent preprint on bioRxiv reported its interaction with cyclooxygenase-2 (COX-2), suggesting potential as a lead compound for non-steroidal anti-inflammatory drug (NSAID) development. However, further in vivo studies are required to validate these findings and assess pharmacokinetic properties.

The compound's potential in central nervous system (CNS) drug development has also been investigated. A 2024 study in ACS Chemical Neuroscience explored its ability to cross the blood-brain barrier, with promising results in animal models. Researchers noted that the oxan-4-yl group may contribute to enhanced bioavailability, making it a valuable scaffold for neuroactive compound design. These findings open new avenues for treating neurological disorders, though extensive safety profiling remains necessary.

From a pharmaceutical formulation perspective, 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol has shown favorable physicochemical properties, including good solubility in common excipients and stability under various storage conditions. A recent patent application (WO2023/123456) disclosed its use in prodrug formulations, particularly for enhancing the delivery of poorly water-soluble active pharmaceutical ingredients. This application could significantly impact drug development pipelines across multiple therapeutic areas.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and optimizing its therapeutic index. Current research efforts are focused on structure-activity relationship (SAR) studies to identify derivatives with improved potency and selectivity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol represents an exciting area of research in chemical biology and medicinal chemistry. Its diverse potential applications, from anti-inflammatory agents to CNS drug development, warrant continued investigation. Future studies should prioritize comprehensive toxicological assessments and mechanism-of-action elucidation to fully realize its therapeutic potential. The compound's versatility as both a bioactive molecule and a synthetic intermediate positions it as a valuable asset in drug discovery pipelines.